molecular formula C11H13NO2 B1168911 cytodent CAS No. 114691-28-0

cytodent

Cat. No.: B1168911
CAS No.: 114691-28-0
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Description

Cytodent is referenced within the context of the Comparative Toxicogenomics Database (CTD), a public resource that curates toxicogenomic data to elucidate chemical-gene-disease interactions . These compounds are integrated into CTD to improve querying capabilities and support toxicological comparisons across species . This compound’s inclusion aligns with CTD’s mission to bridge gaps in environmental health research by providing literature-based chemical synonyms and phenotypic interaction data .

Properties

CAS No.

114691-28-0

Molecular Formula

C11H13NO2

Synonyms

cytodent

Origin of Product

United States

Comparison with Similar Compounds

Key Findings :

  • This compound’s hepatic toxicity in rodents distinguishes it from N-acetylcysteine, which exhibits minimal systemic adverse effects .
  • Unlike L-glutathione, this compound lacks direct evidence of modulating redox pathways, suggesting a unique mechanism of action .

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